Cas no 2411318-36-8 (2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide)

2-Chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide is a synthetic organic compound featuring a chloroacetamide core linked to a substituted phenyl-ethylamine moiety via an imidazole-based ether bridge. Its structural complexity enables selective reactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the chloroacetamide group allows for further functionalization, while the imidazole and phenyl rings contribute to potential bioactivity, particularly in receptor binding or enzyme inhibition applications. This compound is characterized by its high purity and stability under controlled conditions, ensuring reliable performance in synthetic pathways. Its modular design facilitates derivatization for targeted molecular development.
2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide structure
2411318-36-8 structure
Product Name:2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide
CAS No:2411318-36-8
MF:C15H18ClN3O2
MW:307.775322437286
CID:5682201
PubChem ID:146098350
Update Time:2025-06-14

2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26582795
    • 2411318-36-8
    • 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide
    • Inchi: 1S/C15H18ClN3O2/c1-19-9-8-17-14(19)11-21-13-4-2-12(3-5-13)6-7-18-15(20)10-16/h2-5,8-9H,6-7,10-11H2,1H3,(H,18,20)
    • InChI Key: IQUCMBKICHDYFU-UHFFFAOYSA-N
    • SMILES: ClCC(NCCC1C=CC(=CC=1)OCC1=NC=CN1C)=O

Computed Properties

  • Exact Mass: 307.1087545g/mol
  • Monoisotopic Mass: 307.1087545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56.2Ų

2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26582795-1g
2411318-36-8
1g
$0.0 2023-09-13
Enamine
EN300-26582795-1.0g
2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide
2411318-36-8 95.0%
1.0g
$0.0 2025-03-20

Additional information on 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide

Recent Advances in the Study of 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide (CAS: 2411318-36-8)

The compound 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide (CAS: 2411318-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide, with particular emphasis on improving its pharmacokinetic properties and target specificity. Studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in various disease pathways. The presence of the imidazole moiety and the chloroacetamide group is believed to play a critical role in its binding affinity and functional modulation of these targets.

In vitro and in vivo studies have provided insights into the compound's efficacy and safety profile. For instance, one study reported that 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide showed significant inhibitory effects on a specific enzyme involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Another study highlighted its ability to modulate cellular signaling pathways, which could be leveraged for the treatment of metabolic disorders.

The structural versatility of 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide has also prompted investigations into its derivatives. Researchers have synthesized and evaluated various analogs to explore structure-activity relationships (SAR) and identify compounds with enhanced potency and selectivity. These efforts have yielded several promising candidates, some of which are currently undergoing preclinical evaluation.

Despite these advancements, challenges remain in the development of 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the findings into clinically viable treatments.

In conclusion, the recent studies on 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide underscore its potential as a valuable scaffold in drug discovery. Continued research into its biological activities and therapeutic applications is expected to yield significant contributions to the field of chemical biology and medicinal chemistry.

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